Cas no 827017-74-3 (2(3H)-Furanone, 3,3-diethyldihydro-5-[2-(1-piperidinyl)ethyl]-)

• Product name: 2(3H)-Furanone, 3,3-diethyldihydro-5-[2-(1-piperidinyl)ethyl]-
• CAS No: 827017-74-3
• MF: C₁₅H₂₇NO₂
• Molecular Weight: 253.38038
• CID: 686737
• PubChem ID: 71417872

2(3H)-Furanone, 3,3-diethyldihydro-5-[2-(1-piperidinyl)ethyl]- Properties

Names and Identifiers

• 2(3H)-Furanone, 3,3-diethyldihydro-5-[2-(1-piperidinyl)ethyl]-
• 3,3-diethyl-5-(2-piperidin-1-ylethyl)oxolan-2-one
• DTXSID50837202
• 827017-74-3
• 3,3-Diethyl-5-[2-(piperidin-1-yl)ethyl]oxolan-2-one

• Inchi： InChI=1S/C15H27NO2/c1-3-15(4-2)12-13(18-14(15)17)8-11-16-9-6-5-7-10-16/h13H,3-12H2,1-2H3
• InChIKey： TXUYKDURFFVYDC-UHFFFAOYSA-N
• SMILES： CCC1(CC(OC1=O)CCN2CCCCC2)CC

Computed Properties

• 精确分子量: 253.204179104g/mol
• 同位素质量: 253.204179104g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 18
• 可旋转化学键数量: 5
• 复杂度: 280
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 29.5Ų
• XLogP3: 3.1